Cas no 2019354-72-2 ({1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2019354-72-2
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 6385461
• PubChem ID: 165507054
• Update Time: 2025-08-03

{1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine
• 2019354-72-2
• EN300-1280745
• {1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C8H14N4S/c1-6-10-11-8(13-6)5-12-3-2-7(12)4-9/h7H,2-5,9H2,1H3
• InChI Key： NLMNGTPYRRAAKU-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CN1CCC1CN

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.3Ų

Additional information on {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2019354-72-2)

In the rapidly evolving field of medicinal chemistry, {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2019354-72-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiadiazole and azetidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a 5-methyl-1,3,4-thiadiazole ring with an azetidine scaffold, offering a promising platform for designing novel therapeutic agents.

The compound's chemical structure is a key factor driving its popularity in scientific circles. The presence of the thiadiazole ring, known for its electron-rich nature and ability to participate in hydrogen bonding, enhances the molecule's interaction with biological targets. Meanwhile, the azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the compound's conformational rigidity, which is often desirable in drug design. These attributes make {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine a valuable candidate for further exploration in pharmacological research.

Recent trends in drug discovery highlight a growing demand for small molecules with improved bioavailability and target specificity. This compound aligns well with these trends, as its molecular weight and lipophilicity parameters fall within the desirable ranges for oral drug candidates. Additionally, the amine functionality in its structure provides a handle for further derivatization, enabling chemists to fine-tune its properties for specific applications. Such versatility is crucial in addressing contemporary challenges in precision medicine and personalized therapeutics.

The synthesis of {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine typically involves multi-step organic transformations, with the thiadiazole and azetidine rings being constructed separately before their final coupling. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for biological screening and structure-activity relationship studies.

In the context of current pharmaceutical research, this compound has shown promise in preliminary in vitro assays. While detailed mechanistic studies are ongoing, early data suggest potential interactions with various enzyme systems and receptor targets. These findings have sparked interest in its possible applications for addressing unmet medical needs, particularly in areas where conventional therapies have limitations. The scientific community eagerly awaits further validation of these observations through rigorous preclinical testing.

From a computational chemistry perspective, {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine presents interesting opportunities for molecular docking and virtual screening studies. Its well-defined three-dimensional structure allows for accurate binding mode predictions with various biological targets. Such in silico approaches are becoming increasingly important in modern drug discovery pipelines, as they help prioritize compounds for expensive and time-consuming experimental evaluations.

The compound's stability under various physiological conditions is another area of active investigation. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) profiling suggests reasonable metabolic stability, though further optimization may be required to enhance its pharmacokinetic profile. These studies are crucial for determining the compound's potential as a lead molecule in drug development programs.

In the broader context of chemical biology, {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine serves as an excellent example of how strategic scaffold hybridization can yield compounds with novel biological activities. The combination of thiadiazole and azetidine pharmacophores in a single molecule creates unique electronic and steric properties that may translate to distinctive biological effects. This approach aligns with current strategies in fragment-based drug design and privileged structure exploitation.

As research on this compound progresses, it continues to attract attention from both academic and industrial laboratories. The growing body of literature surrounding CAS No. 2019354-72-2 reflects the scientific community's recognition of its potential. Future directions may include exploration of its structure-activity relationships through systematic analog synthesis, as well as more detailed investigations into its mechanism of action at the molecular level.

For researchers interested in working with {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine, it's important to note that proper handling procedures and safety protocols should always be followed in laboratory settings. While not classified as hazardous, all chemical substances require appropriate precautions during manipulation and storage. The compound's material safety data sheet should be consulted prior to experimental work.

The commercial availability of {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine through specialty chemical suppliers has facilitated its adoption in various research programs. Its growing prominence in scientific literature suggests that it may become an important building block for future medicinal chemistry efforts. As with any promising compound, rigorous evaluation through the various stages of drug development will ultimately determine its therapeutic potential.

In conclusion, {1-(5-methyl-1,3,4-thiadiazol-2-yl)methylazetidin-2-yl}methanamine represents an intriguing case study in modern medicinal chemistry. Its unique structural features, combined with promising early biological data, position it as a compound worthy of continued investigation. As the field moves toward more targeted and efficient therapeutic approaches, molecules like this that combine established pharmacophores in novel ways may hold the key to addressing complex medical challenges.